3,4-dimethoxy-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C21H22N2O3S/c1-13-7-5-6-8-16(13)21-23-14(2)19(27-21)12-22-20(24)15-9-10-17(25-3)18(11-15)26-4/h5-11H,12H2,1-4H3,(H,22,24)
• InChI Key: OFEQRSCZBYBZOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(S2)CNC(=O)C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol

Description

3,4-dimethoxy-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)benzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. The compound is also known as MTB, and it has been found to possess a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

Scientific Research Applications

Supramolecular Gelators

Research has identified a series of N-(thiazol-2-yl) benzamide derivatives, including structures similar to the compound , which have been synthesized and investigated for their gelation behavior. These compounds, particularly those with methyl functionality and multiple non-covalent interactions, display gelation behavior towards ethanol/water and methanol/water mixtures. The gelation properties are attributed to the helical assembly driven by π-π interaction along with cyclic N–H⋯N and S⋯O interaction, indicating their potential application in material science for creating stable gels with low minimum gelator concentration (MGC) (Yadav & Ballabh, 2020).

Anticancer Evaluation

A study on a series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxy­phenyl)-1,3-thiazol-2-yl}phenyl)benzamides, structurally related to the compound of interest, demonstrated moderate to excellent anticancer activity against four cancer cell lines. This highlights the potential of such compounds in the development of new anticancer agents, offering a basis for further investigation into their mechanism of action and therapeutic efficacy (Ravinaik et al., 2021).

Antimicrobial and Antifungal Activities

Research involving N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides synthesized through microwave irradiation has revealed that these compounds exhibit good to excellent yields and could have antimicrobial properties. This suggests a potential application in the development of new antimicrobial agents, highlighting the versatility of thiazolyl benzamides in medical chemistry (Saeed, 2009).

Material Science and Chemical Synthesis

Studies on the synthesis and characterization of thiazole and thiazoline derivatives have identified compounds with potential applications in material science and as intermediates in organic synthesis. These compounds have been found to show anti-inflammatory activity in certain cases, further indicating their potential utility in pharmaceutical applications (Lynch et al., 2006).